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Compound of Interest

Compound Name: Trisodium pentacyanoaminoferrate

Cat. No.: B086921 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, synthesis,

and physicochemical properties of Trisodium Pentacyanoaminoferrate, Na₃[Fe(CN)₅NH₃].

The information is intended for researchers, scientists, and professionals in drug development

who require a detailed understanding of this coordination compound.

Core Molecular and Physical Properties
Trisodium pentacyanoaminoferrate is a yellow-green, water-soluble solid.[1][2] The central

iron atom is in the +2 oxidation state (Fe(II)).[1] The compound is notable for its pseudo-

octahedral geometry and its role as a precursor in the synthesis of other coordination

complexes.[1]

Property Value

Molecular Formula C₅H₃FeN₆Na₃[2][3]

Molecular Weight 271.93 g/mol [2][3]

IUPAC Name Trisodium;azane;iron(2+);pentacyanide[2][3]

CAS Number 14099-05-9[2][3]

Appearance Yellow or green solid[2]
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Molecular Structure and Bonding
The core of Trisodium Pentacyanoaminoferrate is the complex anion, [Fe(CN)₅(NH₃)]³⁻. In

this complex, a central iron(II) ion is coordinated to five cyanide ligands and one ammine

(ammonia) ligand.

Geometry
The [Fe(CN)₅(NH₃)]³⁻ anion exhibits a pseudo-octahedral geometry.[1] The six ligands are

positioned at the vertices of an octahedron around the central iron atom. The presence of two

different types of ligands (five cyanide and one ammine) leads to a slight distortion from perfect

octahedral symmetry.

Crystallographic Data
While detailed crystallographic data for the Fe(II) complex, Trisodium
pentacyanoaminoferrate, is not readily available in the surveyed literature, the structure of the

closely related Fe(III) complex, Disodium pentacyanoammineferrate(III) dihydrate

(Na₂[Fe(CN)₅NH₃]·2H₂O), has been determined by X-ray diffraction.[4] This provides valuable

insight into the bond lengths and angles of the complex ion. The Fe(II) and Fe(III) complexes

can be interconverted through redox reactions.[1]

Representative Crystallographic Data for the Related Fe(III) Complex[4]

Parameter Value (Å)

Fe-NH₃ Distance 2.01

Fe-C Distances 1.89, 1.93, 1.94

C-N Distances 1.14, 1.17

Note: These values are for the Fe(III) complex and may vary slightly for the Fe(II) complex.

Bonding and Electronic Structure
The bonding in the [Fe(CN)₅(NH₃)]³⁻ complex can be understood using Ligand Field Theory.

The cyanide ligand is a strong-field ligand that engages in π-backbonding. The iron(II) center,
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with its filled t₂g orbitals, donates electron density back to the empty π* antibonding orbitals of

the cyanide ligands.[1] This interaction strengthens the iron-cyanide bond.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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